Cas no 2248393-93-1 (1,1-Dimethylethyl 2-amino-3,5-difluoro-4-methoxybenzoate)

• Product Name: 1,1-Dimethylethyl 2-amino-3,5-difluoro-4-methoxybenzoate
• CAS No: 2248393-93-1
• MF: C₁₂H₁₅F₂NO₃
• MW: 259.249210596085
• CID: 5804738
• PubChem ID: 137938450
• Update Time: 2025-10-28

1,1-Dimethylethyl 2-amino-3,5-difluoro-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 2-amino-3,5-difluoro-4-methoxybenzoate
• 2248393-93-1
• Tert-butyl 2-amino-3,5-difluoro-4-methoxybenzoate
• EN300-6508131

• Inchi： 1S/C12H15F2NO3/c1-12(2,3)18-11(16)6-5-7(13)10(17-4)8(14)9(6)15/h5H,15H2,1-4H3
• InChI Key： FARXGWXUSIOALJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C1=CC(F)=C(OC)C(F)=C1N

Computed Properties

• Exact Mass: 259.10199966g/mol
• Monoisotopic Mass: 259.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 356.8±42.0 °C(Predicted)
• pka: 0.64±0.10(Predicted)

Additional information on 1,1-Dimethylethyl 2-amino-3,5-difluoro-4-methoxybenzoate

Comprehensive Overview of 1,1-Dimethylethyl 2-amino-3,5-difluoro-4-methoxybenzoate (CAS No. 2248393-93-1)

The compound 1,1-Dimethylethyl 2-amino-3,5-difluoro-4-methoxybenzoate (CAS No. 2248393-93-1) is a specialized benzoate derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro and methoxy substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

One of the key reasons for the growing attention toward 1,1-Dimethylethyl 2-amino-3,5-difluoro-4-methoxybenzoate is its versatility in organic synthesis. The presence of the tert-butyl ester group enhances its stability, while the amino functionality allows for further derivatization. This makes it a preferred choice for chemists working on structure-activity relationship (SAR) studies, particularly in the context of drug discovery and agrochemical innovation. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact.

In the pharmaceutical sector, CAS No. 2248393-93-1 has been explored as a building block for small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic disorders. Its fluorinated aromatic ring is particularly noteworthy, as fluorine incorporation often improves pharmacokinetic properties such as membrane permeability and metabolic stability. This aligns with the current industry focus on precision medicine and personalized therapeutics, where tailored molecular designs are critical.

From an agrochemical perspective, the difluoro and methoxy motifs in 1,1-Dimethylethyl 2-amino-3,5-difluoro-4-methoxybenzoate are associated with enhanced herbicidal and fungicidal activities. As global demand for sustainable agriculture solutions rises, this compound has garnered attention for its potential to contribute to next-generation crop protection products. Researchers are investigating its efficacy against resistant pest strains, a pressing concern in modern farming.

The synthesis of CAS No. 2248393-93-1 typically involves multi-step reactions, including esterification and selective fluorination. Recent advancements in catalytic methods have improved yields and reduced byproducts, addressing the need for cost-effective production. These developments are particularly relevant to industries prioritizing process optimization and scalability, as highlighted in recent patent literature and academic publications.

Analytical characterization of 1,1-Dimethylethyl 2-amino-3,5-difluoro-4-methoxybenzoate relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality control standards, a critical factor for regulatory approval in both pharmaceutical and agrochemical applications. The compound’s stability under various storage conditions is also a topic of ongoing research, especially for long-term viability in commercial formulations.

In summary, 1,1-Dimethylethyl 2-amino-3,5-difluoro-4-methoxybenzoate (CAS No. 2248393-93-1) represents a compelling case study in the intersection of chemical innovation and applied sciences. Its dual relevance to pharmaceuticals and agrochemicals, coupled with advancements in synthetic methodologies, positions it as a compound of enduring interest. As research continues to uncover new applications, its role in addressing contemporary challenges in healthcare and agriculture is likely to expand further.